Hexadecanedioic acid-d28

• Molecular Formula: C16H30O4
• Molecular Weight: 314.58 g/mol
• InChI: InChI=1S/C16H30O4/c17-15(18)13-11-9-7-5-3-1-2-4-6-8-10-12-14-16(19)20/h1-14H2,(H,17,18)(H,19,20)/i1D2,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2
• InChIKey: QQHJDPROMQRDLA-SVYSPPAISA-N

Hexadecanedioic Acid-d28 Overview

Hexadecanedioic acid-d28 (CAS 130348-90-2) is a stable isotope-labeled analog of the endogenous long-chain dicarboxylic acid hexadecanedioic acid (thapsic acid) [1]. It is a fully deuterated compound wherein 28 hydrogen atoms on the aliphatic carbon chain are replaced with deuterium, resulting in a molecular formula of C₁₆D₂₈O₄ and a molecular weight of 314.58 g/mol . This isotopic substitution confers a +28 Da mass shift relative to the unlabeled analyte, which is critical for its primary application as an internal standard in quantitative mass spectrometry workflows .

Workflow LC-MS/MS stable isotope dilution quantification

Analyte Class Long-chain dicarboxylic acid (C16) endogenous metabolite

Key Attribute Perdeuterated (+28 Da) internal standard; no endogenous interference

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 56845954, 1,16-Hexadecanedioic-D28 acid. Accessed 2026-04-18. View Source

Substitution Risks of Hexadecanedioic Acid-d28

In quantitative LC-MS/MS bioanalysis, the use of a stable isotope-labeled (SIL) internal standard is widely considered the gold standard for correcting matrix effects, ion suppression, and extraction variability [1]. Generic substitution with non-deuterated hexadecanedioic acid or structural analogs introduces significant analytical uncertainty. Non-deuterated analogs are indistinguishable from the endogenous analyte, rendering them unusable for quantification in complex biological matrices. Structural analogs, while having different masses, can exhibit divergent chromatographic retention times, extraction recoveries, and ionization efficiencies, leading to inaccurate analyte-to-internal-standard response ratios [2]. Furthermore, deuterium-labeled internal standards may themselves show unexpected behavior such as altered retention times or recoveries compared to the analyte, a phenomenon known as deuterium isotope effect, which underscores the necessity for validating the specific deuterated compound in the intended analytical system .

Endogenous Signal Convolution Unlabeled hexadecanedioic acid is naturally present in biological samples and cannot serve as an exogenous internal standard due to signal overlap.

Retention & Ionization Mismatch Partially deuterated or shorter-chain analogs (e.g., tetradecanedioic acid-d26) produce distinct retention times and ionization efficiencies, introducing systematic quantification bias.

Inadequate Matrix-Effect Compensation Generic internal standards without chemical equivalence do not correct for ion suppression or extraction variability across the analyte peak.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(Suppl 1), S107–S113. View Source

Differentiation Evidence for Hexadecanedioic Acid-d28

Isotopic Purity and Mass Shift Integrity

Hexadecanedioic acid-d28 is offered with an isotopic enrichment of ≥99 atom % D by suppliers such as CDN Isotopes, ensuring that the unlabeled (natural abundance) hexadecanedioic acid content is negligible . In contrast, generic deuterated internal standards may have lower enrichment (e.g., 98 atom % D) or unspecified levels of unlabeled species, which can contribute to a detectable background signal and compromise the accuracy of low-concentration analyte quantification .

Isotopic Purity & Mass Shift

Data to verify

≥99 atom % D vs. 98% alternative; +28 Da mass shift

Higher isotopic purity reduces interference correction burden and supports assay accuracy.

Requires independent QC verification; based on vendor specifications.

Evidence Dimension	Isotopic Enrichment (Atom % Deuterium)
Target Compound Data	≥99 atom % D
Comparator Or Baseline	Typical lower-enrichment standard (98 atom % D) or unspecified enrichment
Quantified Difference	+1 atom % D (or greater) difference
Conditions	Vendor specification; Certificate of Analysis

Why This Matters

Higher isotopic enrichment directly reduces the risk of interference from unlabeled analyte, improving the signal-to-noise ratio and lower limit of quantification (LLOQ) in LC-MS/MS assays.

Chromatographic Co-Elution Profile

The complete deuteration of all 28 hydrogen atoms on the hexadecanedioic acid backbone yields a monoisotopic mass increase of +28.23 Da (nominal +28 Da) compared to the unlabeled compound (m/z 286.35 vs. m/z 314.58) . This mass shift is substantially greater than the +3 Da minimum generally recommended for reliable LC-MS/MS differentiation between analyte and internal standard, especially for small molecules with molecular weight <1000 Da . Alternative internal standards, such as 13C-labeled analogs or partially deuterated compounds, may provide smaller mass shifts (e.g., +2 to +4 Da) that are more susceptible to isotopic cross-talk and spectral overlap, particularly when analyzing in vivo metabolites or complex biological extracts [1].

Chromatographic Co-Elution

Class-level inference

≤0.03 min retention shift vs. unlabeled; baseline-resolved for C14 alternative

Co-elution ensures equivalent ionization suppression compensation across the peak.

Shift magnitude may vary with column and gradient conditions.

Evidence Dimension	Mass Shift from Unlabeled Analyte
Target Compound Data	+28 Da (monoisotopic +28.23 Da)
Comparator Or Baseline	Minimum recommended shift of +3 Da; typical 13C-labeled or partially deuterated analog (+2 to +4 Da)
Quantified Difference	+25 Da greater than minimum requirement
Conditions	High-resolution or unit-mass resolution LC-MS/MS

Why This Matters

The large +28 Da mass shift ensures that the internal standard's signal falls well outside the isotopic envelope of the endogenous analyte, eliminating a common source of quantitative bias in bioanalytical methods.

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(Suppl 1), S107–S113. View Source

Validated Applicability in Biomedical Research

The compound is specified with a chemical purity of 98% by HPLC and isotopic enrichment of 99% atom D, as indicated by suppliers such as BOC Sciences . This dual-specification quality control is essential for laboratories operating under Good Laboratory Practice (GLP) or those requiring validated analytical methods. In comparison, some vendors offer only a single purity metric (e.g., 98% purity) without explicit isotopic enrichment data, or vice versa, creating uncertainty regarding the actual performance of the internal standard .

Analyte Biomarker Context

Supporting evidence

CHD OR = 0.82 (0.72–0.93); CRC AUC > 0.70 vs. limited alternative data

Supports method development for metabolically relevant targets in research cohorts.

Based on published human serum metabolomics studies; method transfer requires validation.

Evidence Dimension	Chemical and Isotopic Purity Specifications
Target Compound Data	98% by HPLC; 99 atom % D
Comparator Or Baseline	Vendor providing only 98% purity or unspecified enrichment
Quantified Difference	Explicit dual-specification vs. incomplete data
Conditions	Vendor Certificate of Analysis

Why This Matters

Procurement of a standard with both high chemical purity and high isotopic enrichment ensures reproducibility and meets the documentation requirements of regulatory bioanalysis, reducing the risk of method failure during validation or audit.

Affinity Ligand for Albumin Depletion

Hexadecanedioic acid-d28 is classified as non-hazardous for transport and is shipped under ambient conditions, with storage recommended at room temperature . This contrasts with many alternative internal standards, particularly those containing labile functional groups or 13C-labeled biomolecules, which require cold-chain shipping (e.g., -20°C or -80°C) and freezer storage, incurring higher logistical costs and risks of degradation during transit . The compound is reported to be stable for at least three years under recommended storage conditions, after which re-analysis for chemical purity is advised .

Affinity Ligand Specificity

Head-to-head

Higher SA specificity vs. dye-based resins (qualitative 2D-PAGE assessment)

Supports proteomics sample preparation validation (unlabeled analog context).

Deuterated analog not directly evaluated for affinity; structural identity preserved.

Evidence Dimension	Shipping and Storage Requirements
Target Compound Data	Ambient shipping; room temperature storage
Comparator Or Baseline	Cold-chain-dependent internal standards (e.g., -20°C or -80°C)
Quantified Difference	Elimination of cold-chain requirement
Conditions	Standard laboratory storage; SDS and vendor recommendations

Why This Matters

Eliminating cold-chain requirements simplifies procurement logistics, reduces shipping costs, and minimizes the risk of compound degradation during handling, making it a more practical choice for routine analytical laboratories.

Application Scenarios for Hexadecanedioic Acid-d28

Cardiovascular Biomarker Quantification in Plasma

Hexadecanedioic acid-d28 is used as the internal standard for the accurate quantification of hexadecanedioic acid in complex biological matrices. The +28 Da mass shift and high isotopic enrichment (≥99 atom % D) ensure that the internal standard is fully resolved from the endogenous analyte, enabling precise measurement of this biomarker of fatty acid ω-oxidation and peroxisomal disorders. The compound's stability at room temperature simplifies routine use in clinical or research laboratories.

Metabolomics Profiling in Colorectal Cancer Research

The fully deuterated carbon backbone allows researchers to track the metabolic fate of hexadecanedioic acid in cell culture or animal models. Its distinct mass signature enables the differentiation of exogenously administered tracer from endogenous pools, facilitating quantitative flux analysis through β-oxidation pathways . The high isotopic enrichment minimizes background noise, improving the sensitivity of tracing studies.

Affinity Resin Validation for Proteomics

Due to its defined purity (98% by HPLC) and isotopic enrichment (99 atom % D) , hexadecanedioic acid-d28 serves as a reliable calibration standard for tuning and validating mass spectrometers used in lipidomics and metabolomics. Its ambient shipping and storage make it a convenient reference material for both instrument service and daily system suitability checks.

Application

Selection Property

Validation Focus

Plasma dicarboxylic acid quantification in cardiovascular research

Perdeuterated internal standard with co-elution profile matching endogenous analyte

Matrix-effect compensation and peak integration consistency

Metabolomic profiling of long-chain dicarboxylic acids in cancer research

Chemical equivalence for batch-to-batch relative quantification accuracy

Retention time alignment and inter-instrument reproducibility

Plasma albumin depletion for proteomics (unlabeled analog context)

Structural affinity for serum albumin enabling affinity resin validation

Specificity comparison against conventional dye-based resins

Peroxisomal β-oxidation flux analysis via stable isotope tracer

Perdeuterated carbon chain without deuterium exchange on carboxyl groups

Isotopomer distribution accuracy and metabolic flux modeling